3-Oxo-1,3-dihydroisobenzofuran-1-carboxamide
Overview
Description
3-Oxo-1,3-dihydroisobenzofuran-1-carboxamide is a chemical compound that is a key intermediate for citalopram synthesis . It is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound involves the use of 5-Cyanophthalide . The reaction conditions were optimized to afford the latter in 62% yield .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C9H7NO3 . More detailed information about its structure can be found in the referenced papers .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve multiple steps. For instance, it can be synthesized from 5-Cyanophthalide . More detailed information about its chemical reactions can be found in the referenced papers .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 159.14 .Scientific Research Applications
Synthesis and Chemical Transformations
Ring Contracting Rearrangements : 3-Oxo-1,3-dihydroisobenzofuran-1-carboxamide has been utilized in ring contracting rearrangements, leading to the formation of various compounds, showcasing its versatility in chemical synthesis (Opatz & Ferenc, 2006).
Synthesis of 1,3-Dioxo-1,3-Dihydroisobenzofuran-4-Carboxamides : This compound serves as a starting point in a four-step synthesis process, demonstrating its role in complex chemical transformations (Prek et al., 2017).
Medicinal Chemistry
Antibacterial Agents : Derivatives of this compound exhibit promising antibacterial activity, especially against certain bacterial strains, highlighting its potential in the development of new antibacterial drugs (Palkar et al., 2017).
GABAB Receptor Antagonists : The compound's derivatives have been explored for their potential as GABAB receptor antagonists, indicating its relevance in neuroscience research (Janowski & Prager, 1989).
PARP-1 Inhibitors : Studies involving this compound derivatives have contributed to the discovery of novel inhibitors for poly(ADP-ribose)polymerase-1 (PARP-1), an enzyme relevant in cancer treatment (Patel et al., 2014).
Polymer Science
- pH-Sensitive Polymeric Materials : Derivatives of this compound have been used in the synthesis of pH-sensitive polymeric materials, showing its applicability in the development of smart materials (Fleischmann et al., 2012).
Safety and Hazards
When handling 3-Oxo-1,3-dihydroisobenzofuran-1-carboxamide, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Future Directions
Properties
IUPAC Name |
3-oxo-1H-2-benzofuran-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c10-8(11)7-5-3-1-2-4-6(5)9(12)13-7/h1-4,7H,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNNNRTAKJYMLEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(OC2=O)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90617444 | |
Record name | 3-Oxo-1,3-dihydro-2-benzofuran-1-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90617444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4792-32-9 | |
Record name | 3-Oxo-1,3-dihydro-2-benzofuran-1-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90617444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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